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Compound of Interest

Compound Name: Nitroflurbiprofen

Cat. No.: B1679000

Nitroflurbiprofen is a non-steroidal anti-inflammatory drug (NSAID) derived from flurbiprofen.
[1][2][3][4] While a specific Safety Data Sheet (SDS) for Nitroflurbiprofen is not readily
available, the following guidance is based on the known hazards of its parent compound,
flurbiprofen, and general best practices for handling potent pharmaceutical compounds in a
research setting. It is imperative to treat Nitroflurbiprofen with a high degree of caution,
assuming a similar or potentially greater hazard profile than flurbiprofen.

Hazard Summary for Flurbiprofen (Parent Compound):
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Hazard Statement Classification Precautionary Statement

P301 + P310: IF
Acute toxicity - Oral, Category SWALLOWED: Immediately
3 call a POISON CENTER or
doctor/physician.[5][6][7]

Toxic if swallowed

o Skin corrosion/irritation, P264: Wash skin thoroughly
Causes skin irritation )
Category 2 after handling.[5][7]

P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
) o Serious eye damage/eye water for several minutes.
Causes serious eye irritation o )
irritation, Category 2A Remove contact lenses, if
present and easy to do.

Continue rinsing.[5][7]

B o P261: Avoid breathing
) o Specific target organ toxicity _
May cause respiratory irritation ] dust/fume/gas/mist/vapors/spr
(single exposure), Category 3

ay.[7]
Suspected of damaging fertility ~ Toxic to Reproduction, P201: Obtain special
or the unborn child Category 2 instructions before use.[7]

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate level of PPE required for
the specific procedures being performed. The following table outlines the recommended
minimum PPE for handling Nitroflurbiprofen in solid and solution forms.
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PPE Component

Specification for Solid
Nitroflurbiprofen

Specification for
Nitroflurbiprofen in
Solution

Gloves

Double gloving with nitrile
gloves is recommended. The
outer glove should be
disposed of immediately after

handling the compound.[8]

Chemical-resistant nitrile
gloves. Change gloves
frequently and immediately if

contaminated.

Eye Protection

ANSI Z87.1 compliant safety
glasses with side shields or

chemical splash goggles.[9]

Chemical splash goggles or a
face shield if there is a risk of
splashing.[9][10]

Lab Coat

A disposable, low-permeability
fabric gown with a solid front,
long sleeves, and tight-fitting
cuffs.[8]

A chemical-resistant lab coat

or gown.

Respiratory Protection

For weighing or generating
aerosols, a NIOSH-approved
respirator (e.g., N95) or use of
a certified chemical fume hood

is required.[11]

Work within a certified

chemical fume hood.

Footwear

Closed-toe shoes are

mandatory.

Closed-toe, chemical-resistant

shoes.

Operational Plan for Handling Nitroflurbiprofen

1. Preparation and Weighing (Solid Form):

» Location: All handling of solid Nitroflurbiprofen must be conducted within a certified

chemical fume hood or a containment ventilated enclosure (CVE) to minimize inhalation

exposure.

o Equipment: Use dedicated spatulas and weigh boats. Clean all equipment thoroughly after

use.

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.health.state.mn.us/facilities/patientsafety/infectioncontrol/ppe/comp/index.html
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.ncbi.nlm.nih.gov/books/NBK589639/
https://www.benchchem.com/product/b1679000?utm_src=pdf-body
https://www.benchchem.com/product/b1679000?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Procedure:

o

Don all required PPE.

[¢]

Tare the balance with a weigh boat inside the fume hood.

[¢]

Carefully transfer the desired amount of Nitroflurbiprofen to the weigh boat.

[e]

Close the primary container immediately after dispensing.

o

Proceed with solubilization or further handling within the fume hood.

2. Solubilization and Dilution:

e Solvents: Consult the relevant experimental protocol for appropriate solvents.
e Procedure:

o Add the solvent to the vessel containing the weighed Nitroflurbiprofen within the fume
hood.

o Ensure the vessel is capped or covered during dissolution to prevent aerosol generation.

o If heating is required, use a controlled heating block or water bath within the fume hood.

Disposal Plan

All waste containing Nitroflurbiprofen must be treated as hazardous chemical waste.
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Waste Stream

Collection and Labeling

Disposal Method

Collect in a dedicated, sealed,
and clearly labeled hazardous

waste container. The label

Dispose of through an
approved hazardous waste

disposal contractor.

Solid Waste should include "Hazardous ) o
_ _ Incineration is the preferred
Waste," "Nitroflurbiprofen,” and )
_ method for pharmaceutical
the associated hazard
waste.[12][13]
symbols.
Collect in a dedicated, sealed,
and clearly labeled hazardous Dispose of through an
o waste container. The label approved hazardous waste
Liquid Waste

should specify the solvent and
approximate concentration of

Nitroflurbiprofen.

disposal contractor. Do not

pour down the drain.[14]

Contaminated PPE

Dispose of outer gloves
immediately after handling. All
other contaminated disposable
PPE should be placed in a
sealed bag and disposed of as

solid hazardous waste.[8]

Dispose of as solid hazardous
waste through an approved

contractor.

Emergency Procedures

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing.[15] Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[15] Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.
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« Spills:

o Small Spills (in a fume hood): Absorb with an inert material (e.g., vermiculite, sand) and
place in a sealed container for hazardous waste disposal. Clean the spill area with an
appropriate solvent and then soap and water.

o Large Spills: Evacuate the area and contact the institution's environmental health and
safety (EHS) department immediately.

Workflow for Handling and Disposal of
Nitroflurbiprofen
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Caption: Workflow for the safe handling and disposal of Nitroflurbiprofen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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